Cas no 1554206-32-4 (2-(4-Cyclobutoxyphenyl)ethylamine)

2-(4-Cyclobutoxyphenyl)ethylamine structure
1554206-32-4 structure
Product Name:2-(4-Cyclobutoxyphenyl)ethylamine
CAS No:1554206-32-4
MF:C12H17NO
MW:191.269483327866
MDL:MFCD23107401
CID:2602000
PubChem ID:83818052
Update Time:2025-04-21

2-(4-Cyclobutoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Cyclobutoxyphenyl)ethylamine
    • SY028521
    • 2-(4-Cyclobutoxyphenyl)ethan-1-amine
    • AKOS023560239
    • MFCD23107401
    • 1554206-32-4
    • AC4521
    • MDL: MFCD23107401
    • Inchi: 1S/C12H17NO/c13-9-8-10-4-6-12(7-5-10)14-11-2-1-3-11/h4-7,11H,1-3,8-9,13H2
    • InChI Key: XBNJMWLAUJBFAZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CCN)C1CCC1

Computed Properties

  • Exact Mass: 191.131014166Da
  • Monoisotopic Mass: 191.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.3Ų

2-(4-Cyclobutoxyphenyl)ethylamine Pricemore >>

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